Cas no 5638-38-0 (1,3-Oxathiolan-2-imine)
1,3-Oxathiolan-2-imine structure
Product Name:1,3-Oxathiolan-2-imine
CAS No:5638-38-0
MF:C3H5NOS
MW:103.142899274826
CID:2696989
PubChem ID:20981979
Update Time:2025-04-21
1,3-Oxathiolan-2-imine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-oxathiolan-2-imine
- DTXSID60610144
- SCHEMBL2193921
- 2-imino-1,3-oxathiolane
- 5638-38-0
- DTXCID80560899
- 1,3-Oxathiolan-2-imine
-
- Inchi： 1S/C3H5NOS/c4-3-5-1-2-6-3/h4H,1-2H2/b4-3-
- InChI Key： BDOJZGBCTFWTPV-ARJAWSKDSA-N
- SMILES： S1/C(=N\[H])/OCC1
Computed Properties
- Exact Mass: 103.00918496g/mol
- Monoisotopic Mass: 103.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.4Ų
1,3-Oxathiolan-2-imine Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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